Cas no 1666-16-6 (Benzenesulfonic acid,2-(phenylmethylene)hydrazide)

• Product Name: Benzenesulfonic acid,2-(phenylmethylene)hydrazide
• CAS No: 1666-16-6
• MF: C₁₃H₁₂N₂O₂S
• MW: 260.311581611633
• CID: 159720
• PubChem ID: 6863031
• Update Time: 2025-10-07

Benzenesulfonic acid,2-(phenylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-(phenylmethylene)hydrazide
• Benzaldehyde (phenylsulfonyl)hydrazone
• N-[(E)-benzylideneamino]benzenesulfonamide
• AC1OAOVJ
• Benzaldehyde benzenesulfonylhydrazone
• Benzenesulfon
• benzenesulfonic acid benzylidenehydrazide
• Benzenesulfonic acid, (phenylmethylene)hydrazide
• Benzolsulfonsaeure-benzylidenhydrazid
• Benzolsulfonylhydrazono-methyl-benzol
• HMS1582N04
• N'-benzylidenebenzenesulfonohydrazide
• N-benzylidene-N'-benzene sulphonyl-hydrazine
• N-benzylidene-N'-benzenesulfonylhydrazone
• NSC237634
• NSC623218
• SureCN6636064
• N2-Benzylidenebenzenesulfonohydrazide
• 1-Benzylidene-2-(phenylsulfonyl)hydrazine
• 1-(Phenylsulfonyl)-2-benzylidenehydrazine
• SR-01000212797-1
• N'-[(1E)-phenylmethylidene]benzenesulfonohydrazide
• NSC-237634
• (E)-N'-Benzylidenebenzenesulfonohydrazide
• N'-[(E)-Phenylmethylidene]benzenesulfonohydrazide
• NSC-623218
• 1666-16-6
• SCHEMBL10027947
• MFCD00159335
• Benzenesulfonic acid, benzylidenehydrazide
• SR-01000212797
• 3W-0610
• AKOS000981896
• YTWHIULHUQMATC-SDNWHVSQSA-N
• DTXSID80425934
• N'-[(E)-Phenylmethylidene]benzenesulfonohydrazide #
• 1395103-14-6

• Inchi： 1S/C13H12N2O2S/c16-18(17,13-9-5-2-6-10-13)15-14-11-12-7-3-1-4-8-12/h1-11,15H/b14-11+
• InChI Key： YTWHIULHUQMATC-SDNWHVSQSA-N
• SMILES： S(C1C=CC=CC=1)(N/N=C/C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 260.06206
• Monoisotopic Mass: 260.061948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9

Experimental Properties

• Density: 1.21
• Boiling Point: 422.6°C at 760 mmHg
• Flash Point: 209.4°C
• Refractive Index: 1.597
• PSA: 58.53
• LogP: 3.47070

Additional information on Benzenesulfonic acid,2-(phenylmethylene)hydrazide

Benzenesulfonic Acid, 2-(Phenylmethylene)hydrazide: A Comprehensive Overview

Benzenesulfonic acid, 2-(phenylmethylene)hydrazide, with the CAS number 1666-16-6, is a compound of significant interest in various fields of chemistry and materials science. This compound, often referred to as phenylmethylene hydrazide benzenesulfonate, has garnered attention due to its unique structural properties and potential applications in drug design, catalysis, and material synthesis. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its ability to act as a versatile building block in organic synthesis.

The molecular structure of benzenesulfonic acid, 2-(phenylmethylene)hydrazide consists of a benzenesulfonic acid moiety linked to a hydrazide group substituted with a phenylmethylene substituent. This arrangement imparts the compound with both acidic and nucleophilic characteristics, making it suitable for various chemical transformations. The sulfonic acid group contributes to the compound's water solubility, while the hydrazide group provides reactivity towards carbonyl compounds, enabling its use in condensation reactions.

Recent research has explored the application of benzenesulfonic acid, 2-(phenylmethylene)hydrazide in the synthesis of heterocyclic compounds, which are of great importance in pharmaceuticals and agrochemicals. For instance, studies have demonstrated its effectiveness as a catalyst in the formation of pyrrole derivatives under mild conditions. These findings underscore its potential as a green and efficient reagent in organic synthesis.

In addition to its synthetic applications, benzenesulfonic acid, 2-(phenylmethylene)hydrazide has been investigated for its role in material science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit promising properties for gas storage, catalysis, and sensing applications.

The synthesis of benzenesulfonic acid, 2-(phenylmethylene)hydrazide typically involves a two-step process: the preparation of the hydrazide intermediate followed by sulfonation. Recent advancements have focused on optimizing these steps to improve yield and purity. For example, researchers have reported the use of microwave-assisted synthesis to accelerate the reaction process and enhance product quality.

In terms of safety and environmental impact, benzenesulfonic acid, 2-(phenylmethylene)hydrazide is considered relatively stable under normal conditions. However, it is important to handle it with care due to its potential irritant properties. Proper disposal methods should be followed to minimize environmental impact.

In conclusion, benzenesulfonic acid, 2-(phenylmethylene)hydrazide, with CAS number 1666-16-6, is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties make it an invaluable tool in organic synthesis, catalysis, and material science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in both academic and industrial settings.